Cas no 1054-88-2 (Spiroxatrine (R 5188))

• Product Name: Spiroxatrine (R 5188)
• CAS No: 1054-88-2
• MF: C₂₂H₂₅N₃O₃
• MW: 379.45220541954
• CID: 151706
• PubChem ID: 5268
• Update Time: 2025-10-07

Spiroxatrine (R 5188) Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,8-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1-phenyl-
• 8-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• Spiroxatrine
• SPIROXATRINE NEUROLEPTIC AGENT FOR RECEPTOR STUDIES
• Espiroxatrina
• L-803,087 trifluoroacetate
• R 5188
• spiroxatriene
• Spiroxatrinum
• Spiroxatrine (R 5188)
• SPIROXATRINE (R 5188) SELECTIVE SEROTONI N 5
• 8-[(2,3-DIHYDRO-1,4-BENZODIOXIN-2-YL)METHYL]-1-PHENYL-1,3,8-TRIAZASPIRO[4,5]DECAN-4-ONE
• (+/-)-8-[(2,3-DIHYDRO-1,4-BENZODIOXIN-2-YL)METHYL]-1-PHENYL-1,3,8-TRIAZA-SPIRO[4,5]DECAN-4-ONE
• R 5188, (±)-8-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1-phenyl-1,3,8-triaza-spiro[4,5]decan-4-one
• BPBio1_001395
• NCGC00015908-03
• Spiroxatrine [INN]
• NS00122687
• CAS-1054-88-2
• LP01142
• DTXCID1025198
• 1054-88-2
• HMS3411K18
• NCGC00024696-03
• HMS3675K18
• 8-(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-1-phenyl-1,3,8-triaza-spiro[4.5]decan-4-one
• CCG-205216
• SPIROXAMIDE
• R-5188
• Lopac0_001142
• DTXSID3045198
• HMS3266D15
• BRD-A72483914-001-02-9
• NCGC00015908-09
• HMS2089G17
• BRD-A72483914-001-01-1
• GTPL53
• NCGC00261827-01
• CHEBI:91845
• SR-01000075579-1
• S-103
• Spiroxatrinum [INN-Latin]
• Espiroxatrina [INN-Spanish]
• SDCCGSBI-0051109.P002
• DR0QR50ALL
• Tox21_110260_1
• Tox21_110260
• NCGC00024696-04
• NSC 665322
• NCGC00015908-07
• Biomol-NT_000104
• NSC-665322
• HMS3263F05
• NCGC00015908-08
• SR-01000075579-3
• NCGC00024696-02
• NCGC00015908-05
• 8-(1,4-Benzodioxan-2-ylmethyl)-1-phenyl-1,3,8-trianaspiro(4,5)decane-4-one
• CHEMBL300555
• L001271
• Tox21_501142
• 1,3,8-Trianaspiro(4.5)decane-4-one,8-(1,4-benzodioxan-2-ylmethyl)-1-phenyl-
• NSC665322
• SR-01000075579
• AKOS024458589
• EU-0101142
• SCHEMBL1255303
• UNII-DR0QR50ALL
• NCI60_022532
• SCHEMBL23326247
• Q6592066
• J-001433
• NCGC00015908-06
• NCGC00015908-04
• 8-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• 8-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-phenyl-2,4,8-triazaspiro[4.5]decan-1-one
• NCGC00024696-05
• BDBM50020192
• Espiroxatrina (INN-Spanish)
• 8-(1,4-benzodioxan-2-ylmethyl)-1-phenyl-1,3,8-triazaspiro(4,5)-decan-4-one
• Spiroxatrinum (INN-Latin)
• BRD-A72483914-001-03-7
• 8-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
• DB-108293

• Inchi： 1S/C22H25N3O3/c26-21-22(25(16-23-21)17-6-2-1-3-7-17)10-12-24(13-11-22)14-18-15-27-19-8-4-5-9-20(19)28-18/h1-9,18H,10-16H2,(H,23,26)
• InChI Key： JVGBTTIJPBFLTE-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(CC3COC4C=CC=CC=4O3)CC2)N(C2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 379.19000
• Monoisotopic Mass: 379.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 54A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.32
• Boiling Point: 602.8°Cat760mmHg
• Flash Point: 318.4°C
• Refractive Index: 1.665
• Solubility: 0.1 M HCl: moderately soluble
• PSA: 54.04000
• LogP: 2.58660
• Solubility: Soluble in hydrochloric acid solution

Spiroxatrine (R 5188) Security Information

• WGK Germany：3
• Safety Term：WGK Germany 3

Additional information on Spiroxatrine (R 5188)

Recent Advances in Spiroxatrine (R 5188) Research: A Comprehensive Review

Spiroxatrine (R 5188), a compound with the CAS number 1054-88-2, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique pharmacological properties. This research briefing aims to provide an up-to-date overview of the latest studies on Spiroxatrine, focusing on its mechanism of action, therapeutic potential, and recent advancements in its application. The compound, initially identified as a selective 5-HT1A receptor antagonist, has shown promise in various preclinical and clinical studies, particularly in the treatment of neurological and psychiatric disorders.

Recent studies have elucidated the molecular interactions of Spiroxatrine with serotonin receptors, shedding light on its high affinity and selectivity for the 5-HT1A receptor subtype. Advanced computational modeling and X-ray crystallography techniques have provided detailed structural insights into the binding site of Spiroxatrine, facilitating the design of more potent and selective analogs. These findings are crucial for the development of novel therapeutics targeting serotonin-related pathways, which are implicated in conditions such as depression, anxiety, and schizophrenia.

In addition to its role in neurology, Spiroxatrine has been investigated for its potential in oncology. Emerging evidence suggests that the compound may modulate tumor growth and metastasis through its interaction with serotonin receptors expressed on cancer cells. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Spiroxatrine derivatives exhibit significant anti-proliferative effects in vitro against glioblastoma cell lines, highlighting its potential as a lead compound for cancer drug development. Further research is needed to validate these findings in vivo and explore the underlying mechanisms.

Another area of interest is the pharmacokinetic profile of Spiroxatrine. Recent pharmacokinetic studies have focused on optimizing its bioavailability and brain penetration, which are critical for its efficacy in central nervous system (CNS) disorders. Novel formulation strategies, such as nanoparticle-based delivery systems, have shown promise in enhancing the compound's stability and therapeutic index. These advancements could pave the way for more effective and safer Spiroxatrine-based therapies in the near future.

Despite its potential, challenges remain in the clinical translation of Spiroxatrine. Issues such as off-target effects, metabolic instability, and limited solubility have been identified as barriers to its widespread use. However, ongoing research efforts are addressing these limitations through structural modifications and innovative drug delivery approaches. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating the development of next-generation Spiroxatrine analogs with improved pharmacological properties.

In conclusion, Spiroxatrine (R 5188) continues to be a valuable tool in chemical biology and drug discovery. Its diverse pharmacological effects and potential therapeutic applications make it a compound of significant interest. The integration of cutting-edge technologies, such as artificial intelligence and high-throughput screening, is expected to further unlock its potential. This briefing underscores the importance of continued research and investment in Spiroxatrine-related studies to harness its full therapeutic benefits.